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Compound of Interest

Compound Name: Ceftazidime-d5

Cat. No.: B15555147

Get Quote

An In-depth Examination of the Physicochemical Stability of Ceftazidime-d5 in Solid and

Solution States

This technical guide provides a comprehensive overview of the stability of Ceftazidime-d5, a

deuterated analog of the third-generation cephalosporin antibiotic, ceftazidime. The information

presented herein is intended for researchers, scientists, and drug development professionals.

While the available literature primarily focuses on ceftazidime, the stability data is considered

highly relevant to Ceftazidime-d5 due to the nature of isotopic labeling, which is not expected

to significantly impact the compound's susceptibility to degradation.

Solid-State Stability
Ceftazidime, typically available as a pentahydrate, is known to be stable in its solid, crystalline

form when protected from humidity and light.[1][2][3] However, exposure to elevated

temperatures and certain environmental conditions can lead to degradation.

A study on ceftazidime powder for injection demonstrated good stability under accelerated

thermal and photodegradation conditions when compared to its reconstituted solution.[1] In the

solid state, ceftazidime was found to be relatively stable when protected from humidity.[1] One
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study showed that at 45°C with visible radiation, only about 8% of the drug degraded after 28

days, and under ultraviolet radiation, the loss was approximately 5%.[1]

Table 1: Summary of Solid-State Stability Data for Ceftazidime

Condition Duration Degradation Reference

45°C with visible

radiation
28 days ~8% [1]

Ultraviolet radiation

(254 nm)
28 days ~5% [1]

High temperature and

vacuum
Not specified

Unstable, exhibits

transformation
[2]

Solution Stability
The stability of Ceftazidime-d5 in solution is a critical factor for its handling, storage, and

administration in experimental settings. The primary degradation pathway in aqueous solutions

is the hydrolysis of the β-lactam ring, a characteristic instability of β-lactam antibiotics.[4][5][6]

This degradation is influenced by several factors, including pH, temperature, concentration,

and the presence of other substances.

Effect of Temperature
Elevated temperatures significantly accelerate the degradation of ceftazidime in solution.[6][7]

For optimal stability, reconstituted solutions should be stored at controlled room temperature or

under refrigeration.

Table 2: Effect of Temperature on Ceftazidime Solution Stability
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Temperatur
e

Concentrati
on

Solvent/Veh
icle

Duration Stability Reference

≤ 25°C
4-12%

(wt/vol)
Aqueous 24 hours

<10%

degradation
[6][7][8]

32°C
12 mg/mL &

25 mg/mL
0.9% Saline 12 hours

>90%

remaining
[9]

4°C
100 & 200

mg/mL
Sterile Water 96 hours

>90%

remaining
[10]

21-23°C
100 & 200

mg/mL
Sterile Water 8 hours

>90%

remaining
[10]

-20°C
100 & 200

mg/mL
Sterile Water 91 days

>90%

remaining
[10]

45°C Not specified Aqueous 24 hours
~85%

degradation
[1]

Effect of pH
The pH of the solution is a crucial determinant of ceftazidime stability. The degradation of the β-

lactam ring is catalyzed by both hydroxide (OH⁻) ions in basic conditions and hydronium

(H₃O⁺) ions in acidic conditions.[4][11] Studies have shown that ceftazidime is susceptible to

degradation in acidic, neutral, and basic solutions.[4][11] Exposure to a pH of ≤4 can result in

immediate precipitation.[6]

Degradation Pathways and Products
The degradation of ceftazidime in aqueous solutions proceeds through several pathways,

including the opening of the β-lactam ring, hydrolysis of the substituent at C-3, and

epimerization at C-6 or C-7.[4][11] A significant and toxic degradation product is pyridine, which

is formed in acidic, basic, and neutral solutions.[4][9][11][12] Another identified degradation

product is the Δ²-ceftazidime isomer.[12]

Figure 1. Simplified degradation pathways of Ceftazidime-d5 in aqueous solution.
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Experimental Protocols
The stability of ceftazidime is typically assessed using stability-indicating analytical methods,

most commonly High-Performance Liquid Chromatography (HPLC).[4][10][12][13][14][15]

Microbiological assays have also been employed to determine the remaining potency of the

antibiotic.[1]

General Protocol for Stability Testing of Ceftazidime-d5
Solution
The following is a generalized workflow for assessing the stability of a Ceftazidime-d5 solution.
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Figure 2. General experimental workflow for Ceftazidime-d5 solution stability testing.

Example HPLC Method for Ceftazidime Stability
While specific parameters may vary, a typical Reverse-Phase HPLC (RP-HPLC) method for

ceftazidime analysis involves:

Column: C18 column (e.g., 250mm x 4.6mm, 5µm).[15]
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Mobile Phase: A mixture of an aqueous buffer (e.g., phosphate buffer, orthophosphoric acid)

and an organic solvent (e.g., acetonitrile).[15]

Flow Rate: Typically around 1.0 mL/min.[15]

Detection: UV detection at a specific wavelength (e.g., 254 nm).[1]

Injection Volume: A defined volume of the sample solution (e.g., 20 µL).[11]

Stress degradation studies are often performed to validate the stability-indicating nature of the

analytical method. This involves subjecting the drug to harsh conditions (e.g., strong acid,

strong base, oxidation, heat, light) to ensure that the degradation products are well-separated

from the parent compound.[15]

Recommendations for Handling and Storage
Based on the available data, the following recommendations are provided for handling and

storing Ceftazidime-d5:

Solid Form: Store in a cool, dry place, protected from light. The original container should be

kept tightly sealed to prevent moisture uptake.

Solution Form:

Reconstituted solutions should be used as soon as possible.

For short-term storage, refrigeration at 2-8°C is recommended.

If longer-term storage is necessary, freezing the solution at -20°C or below may be an

option, but freeze-thaw stability should be confirmed for the specific solvent system.[10]

Avoid exposure to high temperatures and direct sunlight.

Use of buffered solutions may help to maintain a stable pH, but compatibility should be

verified.

Protect solutions from light by using amber vials or by wrapping the container in foil.[7]
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In conclusion, while Ceftazidime-d5 is expected to exhibit similar stability characteristics to

ceftazidime, it is crucial for researchers to be aware of its inherent instability in solution. Proper

handling and storage, as outlined in this guide, are essential to ensure the integrity and

reliability of experimental results. For critical applications, it is advisable to perform in-house

stability studies under the specific experimental conditions to be used.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.slideshare.net/slideshow/stability-indicating-analytical-method-development-and-validation-for-estimation-of-ceftazidime-and-avibactam-in-bulk-and-pharmaceutical-dosage-form-using-rphplc/206677644
https://scispace.com/pdf/stability-study-and-degradation-kinetics-of-ceftazidime-in-1hjbshprjk.pdf
https://www.researchgate.net/publication/375799485_Analytical_Method_Development_and_Validation_of_Ceftazidime_Pentahydrate_and_Tazobactam_Sodium_by_RP-HPLC_Method_in_Bulk_and_Dosage_forms
https://www.benchchem.com/product/b15555147/docs#stability-of-ceftazidime-d5-a-technical-guide-for-researchers
https://www.benchchem.com/product/b15555147/docs#stability-of-ceftazidime-d5-a-technical-guide-for-researchers
https://www.benchchem.com/product/b15555147/docs#stability-of-ceftazidime-d5-a-technical-guide-for-researchers
https://www.benchchem.com/product/b15555147/docs#stability-of-ceftazidime-d5-a-technical-guide-for-researchers
https://www.benchchem.com/product/b15555147?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15555147?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15555147?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

